Cas no 339010-78-5 (5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride)

• Product Name: 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride
• CAS No: 339010-78-5
• MF: C₁₁H₆Cl₂F₃NO₂S₂
• MW: 376.202048778534
• CID: 5155952
• Update Time: 2026-03-04

5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)-2-THIOPHENESULFONOYL CHLORIDE
• 5-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophene-2-sulfonyl chloride
• 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride
• 5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thiophenesulfonoyl chloride
• 5-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophene-2-sulfonylchloride

• Inchi： 1S/C11H6Cl2F3NO2S2/c12-8-3-6(11(14,15)16)5-17-9(8)4-7-1-2-10(20-7)21(13,18)19/h1-3,5H,4H2
• InChI Key： XXNHPPGKVRULAK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CC1=CC=C(S(=O)(=O)Cl)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6

Additional information on 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride

Research Briefing on 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride (CAS: 339010-78-5)

The compound 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride (CAS: 339010-78-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research developments, synthetic methodologies, and potential therapeutic applications associated with this compound.

Recent studies have highlighted the role of 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride in the development of novel sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of this compound, such as the trifluoromethyl group and the chloropyridine moiety, contribute to its enhanced reactivity and potential for selective binding to biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound as a precursor in the synthesis of kinase inhibitors. The study reported that derivatives of 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride exhibited potent inhibitory activity against specific tyrosine kinases involved in cancer progression. The compound's ability to undergo nucleophilic substitution reactions at the sulfonyl chloride group makes it a versatile building block for further functionalization.

Another notable application of this compound was explored in a recent ACS Chemical Biology publication, where it was used to develop covalent inhibitors targeting cysteine residues in proteins. The electrophilic nature of the sulfonyl chloride group allows for the formation of stable covalent bonds with nucleophilic amino acids, enabling the design of irreversible inhibitors with prolonged therapeutic effects. This approach has shown promise in targeting drug-resistant mutants in various disease models.

From a synthetic perspective, advancements in the preparation of 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride have been reported in the Organic Process Research & Development journal. Optimized reaction conditions, including the use of mild oxidizing agents and catalytic systems, have improved the yield and purity of the compound, facilitating its broader use in drug discovery programs. These synthetic improvements are critical for scaling up production and ensuring reproducibility in industrial settings.

In conclusion, 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophene-2-sulfonyl Chloride (CAS: 339010-78-5) represents a valuable chemical entity with multifaceted applications in medicinal chemistry. Its role as a synthetic intermediate and its potential in the development of novel therapeutics underscore the importance of continued research in this area. Future studies may focus on expanding its utility in targeted drug delivery systems and exploring its pharmacokinetic properties in vivo.